2-(4-isopropylphenoxy)-N-(5-oxopyrrolidin-3-yl)acetamide
Description
2-(4-isopropylphenoxy)-N-(5-oxopyrrolidin-3-yl)acetamide, also known as IPPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. IPPA is a white crystalline powder with a molecular weight of 333.4 g/mol and a chemical formula of C18H23NO3.
Scientific Research Applications
Anticancer Drug Design
A study by Sharma et al. focused on the synthesis and structure elucidation of a compound closely related to the specified molecule, demonstrating its potential as an anticancer agent. The research highlighted the compound's ability to target the VEGFr receptor, indicating its relevance in cancer therapeutics (Sharma et al., 2018).
Corrosion Inhibition
Yıldırım and Cetin explored derivatives of similar acetamide compounds for their effectiveness as corrosion inhibitors. These compounds were tested in acidic and oil mediums, demonstrating promising inhibition efficiencies, which could suggest potential industrial applications for the specified compound in protecting materials (Yıldırım & Cetin, 2008).
Molecular Structure Analysis
Corbier et al. analyzed a pseudodipeptide that resembles the structure of the specified compound, providing insights into its molecular conformation and interactions. Such studies are crucial for understanding how these compounds can be optimized for therapeutic applications or other uses (Corbier et al., 2000).
Polymer Science
Batibay et al. synthesized a novel compound with potential applications in polymer science, particularly in creating hybrid networks with enhanced thermal stability. This research opens up possibilities for using similar acetamide derivatives in developing robust materials for various applications (Batibay et al., 2020).
Oxidation Reactivity Studies
Pailloux et al. explored the chemical oxidation of related acetamide compounds, revealing different reactivity channels. Such studies are crucial for understanding the chemical behavior of these compounds, which can inform their use in synthesis and drug development (Pailloux et al., 2007).
properties
IUPAC Name |
N-(5-oxopyrrolidin-3-yl)-2-(4-propan-2-ylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-10(2)11-3-5-13(6-4-11)20-9-15(19)17-12-7-14(18)16-8-12/h3-6,10,12H,7-9H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGNCSHLKBDGOHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NC2CC(=O)NC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2,4-difluorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide](/img/structure/B2861917.png)
![3-(Prop-2-enoylamino)-N-[3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]propanamide](/img/structure/B2861918.png)
![Methyl 2-(4-bromophenyl)-3-(cyclohexylamino)imidazo[1,2-a]pyridine-7-carboxylate](/img/structure/B2861922.png)
![(R)-3,3'-Dibromo-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol](/img/no-structure.png)
![N-(4-fluorobenzyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide](/img/structure/B2861926.png)
![[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(thiophene-2-amido)benzoate](/img/structure/B2861927.png)
![6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine](/img/structure/B2861928.png)
![2-(((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2861934.png)
![4-(4-(4-nitrophenyl)piperazin-1-yl)-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B2861935.png)
![N-(3-morpholin-4-ylpropyl)-2-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B2861936.png)
